Cas no 504417-60-1 (2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride)

2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride is a heterocyclic compound featuring a fused furopyrazole core structure. Its hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. The compound's rigid bicyclic framework offers potential as a versatile intermediate in medicinal chemistry, particularly for the development of biologically active molecules. Its structural motif is of interest in designing inhibitors or modulators due to the presence of both pyrazole and furan functionalities. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in research and industrial settings. Further studies may explore its reactivity and applications in targeted drug discovery.

2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride structure

504417-60-1 structure

Product Name:2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride

CAS No:504417-60-1

MF:

MW:

CID:4654335

Update Time:2025-06-28

2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride

2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-395668-0.05g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	0.05g	$238.0	2023-03-02
Enamine	EN300-395668-0.1g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	0.1g	$355.0	2023-03-02
Enamine	EN300-395668-0.25g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	0.25g	$509.0	2023-03-02
Enamine	EN300-395668-0.5g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	0.5g	$803.0	2023-03-02
Enamine	EN300-395668-1.0g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	1g	$0.0	2023-06-07
Enamine	EN300-395668-2.5g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	2.5g	$2014.0	2023-03-02
Enamine	EN300-395668-5.0g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	5.0g	$2981.0	2023-03-02
Enamine	EN300-395668-10.0g	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	10.0g	$4421.0	2023-03-02
Aaron	AR01E87V-50mg	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	50mg	$353.00	2023-12-14
Aaron	AR01E87V-100mg	2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride	504417-60-1	95%	100mg	$514.00	2023-12-14

2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride

Recent Advances in the Study of 2H,4H,6H-furo[3,4-c]pyrazol-6-one Hydrochloride (CAS: 504417-60-1)

The compound 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride (CAS: 504417-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The furopyrazolone scaffold, in particular, has been identified as a promising framework for the development of new drugs targeting inflammatory and neurological disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride exhibits notable anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that these effects may be mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases, including Alzheimer's and Parkinson's disease, further underscoring its therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Current research efforts are focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2H,4H,6H-furo[3,4-c]pyrazol-6-one hydrochloride represents a compelling area of research with significant implications for drug discovery and development. Continued investigation into its mechanisms of action and therapeutic potential is expected to yield valuable insights and pave the way for novel treatments in the coming years.